3',4',5'-Trifluoropropiophenone

• IUPAC Name: 1-(3,4,5-trifluorophenyl)propan-1-one
• InChI: InChI=1S/C9H7F3O/c1-2-8(13)5-3-6(10)9(12)7(11)4-5/h3-4H,2H2,1H3
• InChI Key: VKEOHMCVBFCMSU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C(=C1)F)F)F
• Molecular Formula: C9H7F3O
• DSSTOX Substance ID: DTXSID10380744
• Molecular Weight: 188.15 g/mol
• CAS RN: 220227-74-7

Description

Synthesis Analysis

The synthesis of compounds related to 3',4',5'-Trifluoropropiophenone involves various chemical reactions and methodologies. For instance, a novel fluorinated aromatic diamine monomer was synthesized by coupling 3',5'-bis(trifluoromethyl)-2,2,2-trifluoroacetophenone with 4-nitrophenyl phenyl ether, followed by reduction with reductive iron and hydrochloric acid . Another study reported the synthesis of functionalized 5-alkyl-3-(trifluoromethyl)phenols through a formal [3+3] cyclization of 1,3-bis(silyloxy)buta-1,3-dienes with 1,1,1-trifluoro-4-(silyloxy)alk-3-en-2-ones derived from 1,1,1-trifluoroalkane-2,4-diones . Additionally, the synthesis of 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol was achieved by reacting phenol with hexafluoroacetone, using mesitylene as a solvent and methanesulfonic acid as a catalyst .

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of trifluoromethyl groups, which significantly influence their physical and chemical properties. X-ray structure analysis was used to determine the structure of 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, revealing the formation of strong intermolecular hydrogen bonds in the crystal .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are diverse and include cyclization, condensation, and reduction processes. The [3+3] cyclization is a key step in the synthesis of functionalized phenols , while the condensation of dianions with alkyl halides is crucial for the preparation of trifluoroalkane-2,4-diones . The reduction step is essential for converting nitro groups to amino groups in the synthesis of diamine monomers .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their fluorinated structures. The fluorinated polyimides derived from the novel diamine exhibit good solubility in polar organic solvents and outstanding mechanical properties, along with high thermal stability . The presence of trifluoromethyl groups also affects the photophysical properties of polymers, as seen in the study of hyperbranched polyfluorenes, where the UV-vis absorption and emission spectra can be tuned by changing the ratio of core to chain units .

Case Studies

The studies mentioned provide insights into the potential applications of these compounds. For example, the novel diamine monomer could be used to synthesize new fluorine-containing polyimides with desirable properties for industrial applications . The synthesized functionalized phenols have potential applications in the synthesis of organic fluoro-containing polymers , and the photophysical properties of the hyperbranched polyfluorenes suggest their use in optoelectronic devices .

Scientific Research Applications

Optical and Dielectric Properties

• Effects on Polyimide Thin Films: The trifluoromethyl group significantly influences the optical and dielectric properties of polyimide thin films. These properties are crucial for applications in electronics and photonics (Jang et al., 2007).

Electroluminescent Devices

• Synthesis for Poly(1,3,5-triazine−ether)s: 3',4',5'-Trifluoropropiophenone derivatives have been synthesized and studied for potential applications in organic electroluminescent devices due to their high electron affinities (Fink et al., 1997).

Poly(arylene ether)s Synthesis

• Hyperbranched Poly(arylene ether)s: A trifluoromethyl-activated trifluoro monomer, involving 3',4',5'-Trifluoropropiophenone, leads to the synthesis of hyperbranched poly(arylene ether)s with high molecular weight and excellent thermal stability (Banerjee et al., 2009).

Phthalocyanine Synthesis

• Synthesis of Phthalocyanine Compounds: These compounds, derived from 3',4',5'-Trifluoropropiophenone, have been synthesized and characterized for applications in spectroelectrochemical technologies (Kamiloğlu et al., 2018).

Fluorinated Aromatic Polyamides

• Novel Fluorinated Polyamides Synthesis: Fluorinated aromatic polyamides derived from 3',4',5'-Trifluoropropiophenone exhibit good solubility, excellent thermal stability, and improved electrical and dielectric performance (Ge et al., 2004).

Fluorescent pH Probes

• BODIPY-based Hydroxyaryl Derivatives: These derivatives, linked to 3',4',5'-Trifluoropropiophenone, act as fluorescent pH probes, useful in biological and chemical sensing applications (Baruah et al., 2005).

Safety and Hazards

3’,4’,5’-Trifluoropropiophenone is classified as an acute toxic substance if swallowed. It is recommended to avoid contact with skin and eyes, and not to breathe dust or mist/vapors/spray. In case of ingestion, it is advised to seek medical attention immediately.